Cas no 6682-69-5 (5,7-Dimethyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 5,7-Dimethyl-2,3-dihydro-1H-inden-1-one
• CAS No: 6682-69-5
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• MDL: MFCD01098836
• CID: 395710
• PubChem ID: 522229
• Update Time: 2025-07-18

5,7-Dimethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 5,7-Dimethyl-2,3-dihydro-1H-inden-1-one
• 1H-Inden-1-one, 2,3-dihydro-5,7-dimethyl-
• 5,7-DIMETHYL-1-INDANONE
• 5,7-dimethyl-2,3-dihydroinden-1-one
• 1H-Inden-1-one,2,3-dihydro-5,7-dimethyl
• 1-Indanone,5,7-dimethyl
• 5,7-dimethyl-indan-1-one
• 2,3-Dihydro-5,7-dimethyl-1H-inden-1-one
• 5,7-dimethylindan-1-one
• 1-Indanone, 5,7-dimethyl-
• PubChem5362
• 5,7-Dimethyl-1-indanone #
• AMOT0800
• NXOHUHPRFMGJSZ-UHFFFAOYSA-N
• 0258AC
• T
• DS-17788
• MFCD01098836
• A835557
• InChI=1/C11H12O/c1-7-5-8(2)11-9(6-7)3-4-10(11)12/h5-6H,3-4H2,1-2H
• Y10959
• AM9400
• DTXSID20334894
• FT-0655187
• EN300-267470
• 6682-69-5
• SCHEMBL1274254
• SY103368
• CS-0061253
• AKOS010915897
• DB-358704
• DB-073800

• MDL： MFCD01098836
• Inchi： 1S/C11H12O/c1-7-5-8(2)11-9(6-7)3-4-10(11)12/h5-6H,3-4H2,1-2H3
• InChI Key： NXOHUHPRFMGJSZ-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C)C=C(C)C=21

Computed Properties

• Exact Mass: 160.08900
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 69
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.085
• Melting Point: 76-79 ºC
• Boiling Point: 288 ºC
• Flash Point: 122 ºC
• PSA: 17.07000
• LogP: 2.43230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 5,7-Dimethyl-2,3-dihydro-1H-inden-1-one

5,7-Dimethyl-2,3-dihydro-1H-inden-1-one (CAS No. 6682-69-5): An Overview of Its Structure, Properties, and Applications

5,7-Dimethyl-2,3-dihydro-1H-inden-1-one (CAS No. 6682-69-5) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure and diverse chemical properties, making it a valuable component in various applications.

The chemical structure of 5,7-Dimethyl-2,3-dihydro-1H-inden-1-one consists of a seven-membered ring with two methyl groups attached at the 5 and 7 positions. The presence of these methyl groups imparts specific steric and electronic effects that influence the compound's reactivity and stability. The core indanone framework is a common motif in many biologically active molecules, which has led to extensive research into its potential therapeutic applications.

In terms of physical properties, 5,7-Dimethyl-2,3-dihydro-1H-inden-1-one is typically a solid at room temperature with a melting point ranging from 90 to 95°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for use in various synthetic reactions and formulations.

The synthesis of 5,7-Dimethyl-2,3-dihydro-1H-inden-1-one can be achieved through several routes. One common method involves the cyclization of an appropriate precursor followed by functional group modifications. For instance, the reaction of 1-(4-methylphenyl)propanal with an appropriate nucleophile can lead to the formation of the desired indanone derivative. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of this compound.

In the realm of pharmaceutical research, 5,7-Dimethyl-2,3-dihydro-1H-inden-1-one has shown promise as a lead compound for the development of new drugs. Studies have indicated that this compound exhibits potent anti-inflammatory and antioxidant properties. These activities are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For example, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of 5,7-Dimethyl-2,3-dihydro-1H-inden-1-one can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond its pharmaceutical applications, 5,7-Dimethyl-2,3-dihydro-1H-inden-1-one has also found use in materials science. Its rigid molecular structure and high thermal stability make it an attractive candidate for the development of advanced polymers and coatings. Recent studies have explored the use of this compound as a monomer in polymer synthesis, leading to materials with enhanced mechanical properties and thermal resistance.

The environmental impact of 5,7-Dimethyl-2,3-dihydro-1H-inden-1-one is another area of ongoing research. While initial studies suggest that it has low toxicity and environmental persistence when used properly, further investigations are needed to fully understand its long-term effects on ecosystems. Researchers are also exploring green synthesis methods to minimize the environmental footprint associated with its production.

In conclusion, 5,7-Dimethyl-2,3-dihydro-1H-inden-1-one (CAS No. 6682-69-5) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and beyond. Its unique chemical structure and favorable properties make it an important molecule for both academic research and industrial development. As research continues to advance our understanding of this compound's behavior and potential uses, it is likely to play an increasingly significant role in various scientific and technological fields.